Cas no 88683-41-4 (1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-)

1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)- structure
88683-41-4 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-
CAS No:88683-41-4
MF:C15H15NO2S
MW:273.35010266304
CID:624727
PubChem ID:71319528

1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-
    • 2-(3-bicyclo[2.2.1]heptanylsulfanyl)isoindole-1,3-dione
    • 88683-41-4
    • 2-[(Bicyclo[2.2.1]heptan-2-yl)sulfanyl]-1H-isoindole-1,3(2H)-dione
    • DTXSID40749547
    • Inchi: InChI=1S/C15H15NO2S/c17-14-11-3-1-2-4-12(11)15(18)16(14)19-13-8-9-5-6-10(13)7-9/h1-4,9-10,13H,5-8H2
    • InChI Key: LKXKPNPNNOVBOD-UHFFFAOYSA-N
    • SMILES: C1CC2CC1CC2SN3C(=O)C4=CC=CC=C4C3=O

Computed Properties

  • Exact Mass: 273.08234989g/mol
  • Monoisotopic Mass: 273.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62.7Ų

1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)- Related Literature

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(bicyclo[2.2.1]hept-2-ylthio)-

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